Cas no 40396-53-0 (3'-Bromo-2-Phenylacetophenone)

3'-Bromo-2-Phenylacetophenone is a brominated aromatic ketone compound with the molecular formula C₁₄H₁₁BrO. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both bromine and phenylacetyl groups enhances its reactivity, making it valuable for cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture. Suitable for research and industrial use, it offers a reliable building block for complex molecular frameworks.
3'-Bromo-2-Phenylacetophenone structure
3'-Bromo-2-Phenylacetophenone structure
Product Name:3'-Bromo-2-Phenylacetophenone
CAS No:40396-53-0
MF:C14H11BrO
MW:275.140543222427
MDL:MFCD02260666
CID:877794
PubChem ID:2757093
Update Time:2025-06-07

3'-Bromo-2-Phenylacetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-2-phenylethanone
    • 3'-BroMo-2-phenylacetophenone
    • 3'-Brom-2-phenylacetophenon
    • FT-0700636
    • 1-(3-Bromophenyl)-2-phenylethanone, AldrichCPR
    • 3'-Brom-2-Phenylacetophenone
    • Y13631
    • SCHEMBL931177
    • 1-(3-BROMOPHENYL)-2-PHENYLETHAN-1-ONE
    • AKOS010016124
    • DTXSID50373731
    • SB37065
    • MFCD02260666
    • YTGJKIFAZROQBQ-UHFFFAOYSA-N
    • CS-0317874
    • 1-(3-bromo-phenyl)-2-phenyl-ethanone
    • 40396-53-0
    • DA-31236
    • 3'-Bromo-2-Phenylacetophenone
    • MDL： MFCD02260666
    • Inchi： 1S/C14H11BrO/c15-13-8-4-7-12(10-13)14(16)9-11-5-2-1-3-6-11/h1-8,10H,9H2
    • InChI Key： YTGJKIFAZROQBQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 273.99900
  • Monoisotopic Mass: 273.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.87450

3'-Bromo-2-Phenylacetophenone Security Information

3'-Bromo-2-Phenylacetophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3'-Bromo-2-Phenylacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0461-1g
1-(3-Bromo-phenyl)-2-phenyl-ethanone
 40396-53-0 97%
1g
 1272.06CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0461-5g
1-(3-Bromo-phenyl)-2-phenyl-ethanone
 40396-53-0 97%
5g
 3816.19CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0461-25g
1-(3-Bromo-phenyl)-2-phenyl-ethanone
 40396-53-0 97%
25g
 15264.76CNY 2021-05-08
TRC
B751378-10mg
3'-Bromo-2-Phenylacetophenone
 40396-53-0
10mg
 $ 50.00 2022-06-06
TRC
B751378-50mg
3'-Bromo-2-Phenylacetophenone
 40396-53-0
50mg
 $ 115.00 2022-06-06
TRC
B751378-100mg
3'-Bromo-2-Phenylacetophenone
 40396-53-0
100mg
 $ 160.00 2022-06-06
Fluorochem
022849-1g
3'-Bromo-2-phenylacetophenone
 40396-53-0 97%
1g
 ￡194.00 2022-03-01
Fluorochem
022849-5g
3'-Bromo-2-phenylacetophenone
 40396-53-0 97%
5g
 ￡576.00 2022-03-01
Fluorochem
022849-25g
3'-Bromo-2-phenylacetophenone
 40396-53-0 97%
25g
 ￡2101.00 2022-03-01
eNovation Chemicals LLC
D967055-250mg
1-(3-Bromo-phenyl)-2-phenyl-ethanone
 40396-53-0 95%
250mg
 $185 2024-07-28

3'-Bromo-2-Phenylacetophenone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40396-53-0)3'-Bromo-2-Phenylacetophenone
Order Number:A1037082
Stock Status:in Stock
Quantity:1g/5g/25g/500mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:00
Price ($):327.0/1306.0/5238.0/217.0/163.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:40396-53-0)3'-Bromo-2-Phenylacetophenone
A1037082
Purity:99%/99%/99%/99%/99%
Quantity:1g/5g/25g/500mg/250mg
Price ($):327.0/1306.0/5238.0/217.0/163.0
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